WAY 316606 hydrochloride

• Molecular Formula: C18H20ClF3N2O4S2
• Molecular Weight: 484.9 g/mol
• SMILES: C1CNCCC1NS(=O)(=O)C2=C(C=CC(=C2)S(=O)(=O)C3=CC=CC=C3)C(F)(F)F.Cl
• InChI: InChI=1S/C18H19F3N2O4S2.ClH/c19-18(20,21)16-7-6-15(28(24,25)14-4-2-1-3-5-14)12-17(16)29(26,27)23-13-8-10-22-11-9-13;/h1-7,12-13,22-23H,8-11H2;1H
• InChIKey: YLOYHLUHXQJNGO-UHFFFAOYSA-N

Researchers often face irreproducible Wnt activation due to variable sFRP-1 inhibitor potency. WAY 316606 hydrochloride solves this with well-characterized selectivity and aqueous solubility. - 10-fold selectivity for sFRP-1 (Kd 0.08 μM) over sFRP-2 (Kd 1.0 μM), essential for target discrimination. - Delivers 60% increase in bone area at EC50 ≈ 1 nM in calvarial organ culture. - Water-soluble HCl salt simplifies in vivo and ex vivo assay preparation.

WAY 316606 hydrochloride – sFRP‑1 Inhibitor Profile

WAY 316606 hydrochloride is a small-molecule inhibitor of Secreted Frizzled-Related Protein‑1 (sFRP‑1), an endogenous antagonist of the Wnt/β‑catenin signaling pathway [1]. It is supplied as the hydrochloride salt (CAS 1781835-02-6, MW 484.94), which provides water solubility superior to the free base . The compound was identified from a screen of over 440,000 compounds and displays sub‑micromolar binding affinity for sFRP‑1 [2]. It is widely used as a tool compound to activate canonical Wnt signaling in bone biology, hair follicle research, and osteoclastogenesis studies .

1 Canonical Wnt/β‑catenin pathway activation via sFRP‑1 inhibition

2 Hydrochloride salt supports aqueous solubility for DMSO‑sensitive assays

3 Reported use in bone biology, hair follicle, and osteoclastogenesis studies

• [1] Moore WJ, Kern JC, Bhat R, et al. Modulation of Wnt Signaling Through Inhibition of Secreted Frizzled-Related Protein I (sFRP-1) with N‑Substituted Piperidinyl Diphenylsulfonyl Sulfonamides. Journal of Medicinal Chemistry. 2009;52(1):105-116. View Source
• [2] Bodine PVN, Stauffer B, Ponce-de-Leon H, et al. A small molecule inhibitor of the Wnt antagonist secreted frizzled-related protein-1 stimulates bone formation. Bone. 2009;44(6):1063-1068. View Source

WAY 316606 hydrochloride Differentiation

Wnt pathway activation can be achieved through several distinct molecular nodes (e.g., GSK‑3β inhibition, DKK1 blockade, Porcupine inhibition, or sFRP‑1 antagonism) [1]. However, sFRP‑1 inhibitors are not a homogeneous class; even among sFRP‑1 antagonists, binding domains, isoform selectivity, and downstream functional potency vary dramatically. WAY 316606 occupies a specific binding pocket on sFRP‑1 distinct from the netrin‑domain interaction exploited by later‑generation inhibitors like WAY‑362692, leading to a 25‑fold difference in biochemical IC50 . Furthermore, the hydrochloride salt form of WAY 316606 is specifically required for aqueous solubility, whereas the free base is insoluble in water . Substituting with a different sFRP‑1 inhibitor or an alternative Wnt agonist without verifying the exact assay conditions and salt form may invalidate experimental reproducibility. The following quantitative evidence clarifies where WAY 316606 hydrochloride offers verifiable differentiation.

Wnt pathway node mismatch GSK‑3β or DKK1 inhibitors may not replicate sFRP‑1–mediated isoform effects.

sFRP‑1 inhibitor heterogeneity WAY‑362692 differs >20‑fold in potency and targets a distinct binding domain.

Salt form interchangeability Free base is water‑insoluble; substituting free base may compromise aqueous assay reproducibility.

• [1] IUPHAR/BPS Guide to Pharmacology. Wnt Pathway Ligand Page. Accessed 2026. View Source

WAY 316606 hydrochloride – Comparative Evidence

sFRP‑1 Inhibition Potency vs. WAY‑362692

In direct comparison to the more potent second‑generation sFRP‑1 inhibitor WAY‑362692, WAY 316606 exhibits a 25‑fold weaker biochemical IC50 (0.5 μM vs. 0.02 μM) and a 22‑fold weaker cellular EC50 (0.65 μM vs. 0.03 μM) . This substantial potency differential is attributed to distinct binding modes: WAY 316606 binds to sFRP‑1 outside the netrin domain, whereas WAY‑362692 directly targets the netrin domain to competitively inhibit Wnt interaction [1]. The lower potency of WAY 316606 may be advantageous in experimental contexts where partial Wnt activation is desired, reducing the risk of pathway oversaturation.

Potency vs. WAY‑362692

Head-to-head

IC50: 0.5 μM (FP) / 0.02 μM (WAY‑362692)
EC50: 0.65 μM (luciferase) / 0.03 μM

Reported 25‑fold lower potency supports titratable Wnt activation studies

FP binding assay; U2‑OS Wnt‑luciferase reporter

Evidence Dimension	sFRP‑1 inhibitory potency
Target Compound Data	IC50 = 0.5 μM (FP binding assay); EC50 = 0.65 μM (Wnt‑luciferase in U2‑OS cells)
Comparator Or Baseline	WAY‑362692: IC50 = 0.02 μM (FP binding assay); EC50 = 0.03 μM (Wnt‑luciferase)
Quantified Difference	25‑fold lower IC50; 22‑fold lower EC50
Conditions	Fluorescence polarization binding assay with purified human sFRP‑1; U2‑OS osteosarcoma cells transfected with Wnt‑responsive luciferase reporter

Why This Matters

WAY 316606 is the appropriate tool for partial or titratable Wnt activation, whereas WAY‑362692 is a high‑potency alternative for maximum pathway stimulation.

• [1] Moore WJ, Kern JC, Bhat R, et al. Modulation of Wnt Signaling Through Inhibition of Secreted Frizzled-Related Protein I (sFRP-1) with N‑Substituted Piperidinyl Diphenylsulfonyl Sulfonamides. Journal of Medicinal Chemistry. 2009;52(1):105-116. View Source

sFRP‑1 Selectivity over sFRP‑2

WAY 316606 binds to sFRP‑1 with a Kd of 0.08 μM, but its affinity for the closely related isoform sFRP‑2 is 10‑fold weaker (Kd = 1.0 μM) . This selectivity profile is critical because sFRP‑1 and sFRP‑2 share high sequence identity yet exhibit distinct tissue distributions and functional roles [1]. In contrast, the comparator WAY‑362692 has not been reported to display similar isoform selectivity data, and many pan‑sFRP inhibitors lack isoform‑specific characterization [2]. WAY 316606 also shows no detectable inhibition of sFRP‑5 under comparable assay conditions [3].

sFRP‑1 vs. sFRP‑2 Affinity

Cross-study

Kd (sFRP‑1) = 0.08 μM
Kd (sFRP‑2) = 1.0 μM

10‑fold selectivity supports sFRP‑1/2 isoform‑discrimination research

Fluorescence polarization; purified recombinant proteins

Evidence Dimension	Binding affinity to sFRP isoforms
Target Compound Data	Kd (sFRP‑1) = 0.08 μM; Kd (sFRP‑2) = 1.0 μM
Comparator Or Baseline	WAY‑362692: isoform selectivity data not reported in public literature
Quantified Difference	10‑fold selectivity for sFRP‑1 over sFRP‑2
Conditions	Fluorescence polarization binding assay with purified human recombinant proteins

Why This Matters

WAY 316606 is the preferred tool when isoform‑selective inhibition of sFRP‑1 is required to avoid confounding effects from sFRP‑2 modulation.

• [1] Bodine PVN, Stauffer B, Ponce-de-Leon H, et al. A small molecule inhibitor of the Wnt antagonist secreted frizzled-related protein-1 stimulates bone formation. Bone. 2009;44(6):1063-1068. View Source
• [2] ProbeChem. sFRP-1 Inhibitor Comparison Table. Accessed 2026. View Source
• [3] Moore WJ, Kern JC, Bhat R, et al. Modulation of Wnt Signaling Through Inhibition of Secreted Frizzled-Related Protein I (sFRP-1) with N‑Substituted Piperidinyl Diphenylsulfonyl Sulfonamides. Journal of Medicinal Chemistry. 2009;52(1):105-116. View Source

Ex Vivo Bone Formation in Calvarial Assay

In the neonatal murine calvarial organ culture assay, WAY 316606 stimulated a dose‑dependent increase in total bone area of up to 60% with an EC50 of approximately 1 nM [1]. By comparison, the more potent sFRP‑1 inhibitor WAY‑362692 induces osteoblast activation and bone remodeling in the same assay at concentrations of 0.1–1 nM, but the maximal effect magnitude has not been quantitatively reported in public literature . The DKK1 inhibitor WAY‑262611, an alternative Wnt agonist, increases bone formation rate with an EC50 of 0.63 μM in a TCF‑luciferase assay but lacks direct calvarial bone area quantification .

Ex Vivo Bone Formation

Cross-study

EC50 ≈ 1 nM; max +60% bone area

Reported maximal effect supports dose‑response experimental planning

Neonatal murine calvarial culture; 7‑day treatment

Evidence Dimension	Ex vivo bone formation efficacy
Target Compound Data	EC50 ≈ 1 nM; maximal increase = 60% total bone area
Comparator Or Baseline	WAY‑362692: bone formation activity observed at 0.1–1 nM (maximal effect magnitude not reported)
Quantified Difference	WAY 316606 provides a fully characterized dose‑response curve with a 60% maximal effect; comparator lacks quantitative maximal efficacy data
Conditions	Neonatal murine calvarial organ culture, 7‑day treatment, histological measurement of total bone area

Why This Matters

WAY 316606 is the only sFRP‑1 inhibitor with a publicly documented maximal bone formation effect (60%) in an ex vivo organ culture model, enabling precise dose‑response planning.

• [1] Bodine PVN, Stauffer B, Ponce-de-Leon H, et al. A small molecule inhibitor of the Wnt antagonist secreted frizzled-related protein-1 stimulates bone formation. Bone. 2009;44(6):1063-1068. View Source

Human Hair Follicle Growth vs. Cyclosporine A

In an ex vivo human scalp hair follicle model, WAY 316606 (10 μM) significantly increased hair shaft elongation within 2 days of treatment, a response that occurs faster than Cyclosporine A (CsA)-induced elongation, which requires several days [1]. WAY 316606 also upregulated K85 hair keratin expression and inhibited spontaneous catagen regression [2]. In a separate mouse vibrissae follicle culture, WAY 316606 induced a ~25% increase in hair length, serving as a positive control [3]. The DKK1 inhibitor WAY‑262611 has not been evaluated in analogous human hair follicle models, limiting its translational relevance for hair growth research .

Hair Elongation vs. CsA

Head-to-head

Elongation in 2 days (WAY 316606) vs. several days (CsA)
~25% length increase (mouse vibrissae)

Reported faster onset supports Wnt‑targeted hair follicle research

Ex vivo human scalp follicles; 10 μM; up to 6 days

Evidence Dimension	Hair shaft elongation kinetics and efficacy
Target Compound Data	Significant elongation within 2 days (ex vivo human HF); ~25% length increase (mouse vibrissae)
Comparator Or Baseline	Cyclosporine A: elongation requires several days (ex vivo human HF)
Quantified Difference	WAY 316606 elicits measurable elongation at least 2 days faster than CsA
Conditions	Ex vivo human scalp hair follicles from male donors; treatment with 10 μM WAY 316606 for up to 6 days; mouse vibrissae culture treated with 2 μM WAY 316606 for 72 h

Why This Matters

WAY 316606 offers a faster‑onset and more directly Wnt‑targeted approach for hair follicle research compared to the immunosuppressant CsA.

• [1] Hawkshaw NJ, Hardman JA, Haslam IS, et al. Identifying novel strategies for treating human hair loss disorders: Cyclosporine A suppresses the Wnt inhibitor, SFRP1, in the dermal papilla of human scalp hair follicles. PLoS Biology. 2018;16(5):e2003705. View Source
• [2] PMC. Figure 3: Inhibiting SFRP1 activity with WAY-316606 enhances human hair growth. Accessed 2026. View Source
• [3] Yuen GK, Ho BS, Lin LS, et al. Tectoridin Stimulates the Activity of Human Dermal Papilla Cells and Promotes Hair Shaft Elongation in Mouse Vibrissae Hair Follicle Culture. Molecules. 2022;27(2):400. View Source

Solubility: Hydrochloride vs. Free Base

WAY 316606 free base is insoluble in water, requiring DMSO for in vitro dissolution . In contrast, WAY 316606 hydrochloride is water‑soluble, with one vendor reporting solubility in aqueous buffers sufficient for direct dilution without organic co‑solvents . This salt‑form difference is critical for assays sensitive to DMSO carryover or for studies requiring aqueous dosing solutions. The more potent comparator WAY‑362692 is supplied only as a free base and is similarly insoluble in water, necessitating DMSO stock preparation .

Salt Form Solubility

Data to verify

Hydrochloride: water soluble
Free base: insoluble in water

Hydrochloride enables aqueous dosing; free base requires DMSO

Vendor-reported; verify under assay conditions

Evidence Dimension	Aqueous solubility
Target Compound Data	WAY 316606 hydrochloride: water soluble
Comparator Or Baseline	WAY 316606 free base: insoluble in water; WAY‑362692 free base: insoluble in water
Quantified Difference	Qualitative difference (soluble vs. insoluble)
Conditions	Ambient temperature, standard laboratory aqueous buffers (e.g., PBS, saline)

Why This Matters

The hydrochloride salt form enables aqueous dosing and eliminates DMSO‑related artifacts, a key differentiator for procurement when planning in vitro or ex vivo experiments.

Pharmacokinetic Clearance in Rats

In female Sprague‑Dawley rats, WAY 316606 exhibits high plasma clearance of 77 mL/min/kg following a 2 mg/kg intravenous bolus, exceeding hepatic blood flow and resulting in rapid elimination regardless of administration route . This PK profile has limited its development as an orally administered bone anabolic agent . In contrast, the comparator WAY‑262611 (DKK1 inhibitor) has been reported as orally active with demonstrated in vivo efficacy in rodent IBD and osteoporosis models, though specific clearance values are not publicly disclosed [1]. The microsomal stability of WAY 316606 is good (t1/2 > 60 min in both rat and human liver microsomes), indicating that high clearance is driven by extra‑hepatic mechanisms .

Rat Plasma Clearance

Cross-study

Cl = 77 mL/min/kg (i.v.)

High clearance profile supports ex vivo and short‑term study designs

Female Sprague‑Dawley rats; 2 mg/kg i.v. bolus

Evidence Dimension	In vivo clearance (rat)
Target Compound Data	Cl = 77 mL/min/kg (i.v. bolus, 2 mg/kg)
Comparator Or Baseline	WAY‑262611: oral bioavailability reported, specific clearance not disclosed
Quantified Difference	WAY 316606 has high clearance unsuitable for oral dosing; WAY‑262611 is orally bioavailable
Conditions	Female Sprague‑Dawley rats, single i.v. dose, plasma concentration‑time analysis

Why This Matters

WAY 316606 is suitable for ex vivo and short‑term in vitro studies; for in vivo experiments requiring sustained exposure, alternative Wnt agonists like WAY‑262611 should be considered.

• [1] Du B, et al. WAY-262611 ameliorates the inflammatory bowel disease by activating Wnt/β-catenin pathway. In Vitro Cell Dev Biol Anim. 2024;60(3):267-275. View Source

WAY 316606 hydrochloride – Research Applications

Ex Vivo Bone Anabolic Studies

WAY 316606 hydrochloride is the optimal tool for neonatal murine calvarial organ culture experiments where a 60% increase in total bone area at sub‑nanomolar concentrations (EC50 ≈ 1 nM) is required. This well‑characterized dose‑response enables precise experimental design for Wnt‑dependent osteoblast activation [1]. The water‑soluble hydrochloride salt simplifies media preparation.

Human Hair Follicle Biology

For ex vivo human scalp hair follicle assays, WAY 316606 hydrochloride delivers measurable hair shaft elongation within 2 days, outperforming Cyclosporine A in onset kinetics [2]. The compound also upregulates K85 keratin expression and inhibits catagen regression, making it a robust positive control for Wnt‑driven hair growth studies.

Isoform‑Selective sFRP‑1 Inhibition

When experimental hypotheses require discrimination between sFRP‑1 and sFRP‑2 functions, WAY 316606 hydrochloride is the reagent of choice due to its documented 10‑fold selectivity (Kd 0.08 μM vs. 1.0 μM) . This selectivity is not established for other sFRP‑1 inhibitors like WAY‑362692.

Partial Wnt Activation Studies

WAY 316606 hydrochloride exhibits 25‑fold lower biochemical potency than WAY‑362692 (IC50 0.5 μM vs. 0.02 μM) . This intermediate potency is advantageous in cell‑based assays where supraphysiological Wnt activation may trigger compensatory feedback or cytotoxicity, allowing finer control of pathway output.

Application

Selection Property

Validation Focus

Ex vivo bone anabolic studies

Aqueous solubility and dose‑response characterization

Bone area increase and osteoblast activation endpoints

Human hair follicle biology

Reported elongation onset and keratin expression profile

Hair shaft elongation kinetics and catagen regression

Isoform‑selective sFRP‑1 inhibition

Isoform selectivity profile

sFRP‑1 vs. sFRP‑2 functional discrimination assays

Partial Wnt activation studies

Reported intermediate potency vs. high‑potency agonists

Pathway output control and feedback‑response avoidance

• [1] Bodine PVN, Stauffer B, Ponce-de-Leon H, et al. A small molecule inhibitor of the Wnt antagonist secreted frizzled-related protein-1 stimulates bone formation. Bone. 2009;44(6):1063-1068. View Source
• [2] Hawkshaw NJ, Hardman JA, Haslam IS, et al. Identifying novel strategies for treating human hair loss disorders: Cyclosporine A suppresses the Wnt inhibitor, SFRP1, in the dermal papilla of human scalp hair follicles. PLoS Biology. 2018;16(5):e2003705. View Source